Cas no 112395-77-4 (2-(2-hydroxyethyl)-4-methylphenol)

• Product Name: 2-(2-hydroxyethyl)-4-methylphenol
• CAS No: 112395-77-4
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 3617839
• PubChem ID: 15702966
• Update Time: 2025-05-19

2-(2-hydroxyethyl)-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 2-hydroxy-5-methyl-
• 2-hydroxy-5-methylBenzeneethanol
• 2-(2-hydroxyethyl)-4-methylphenol
• 112395-77-4
• SCHEMBL7758857
• EN300-1850294
• 2-(2-hydroxy-5-methylphenyl)ethanol
• DA-15414
• YUPLTPHCPWAUED-UHFFFAOYSA-N

• Inchi： 1S/C9H12O2/c1-7-2-3-9(11)8(6-7)4-5-10/h2-3,6,10-11H,4-5H2,1H3
• InChI Key： YUPLTPHCPWAUED-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C=C1CCO

Computed Properties

• Exact Mass: 152.083729621g/mol
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Para cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Para cresols

Additional information on 2-(2-hydroxyethyl)-4-methylphenol

2-(2-Hydroxyethyl)-4-Methylphenol (CAS No. 112395-77-4): A Comprehensive Overview

Introduction to 2-(2-Hydroxyethyl)-4-Methylphenol

2-(2-Hydroxyethyl)-4-Methylphenol, also known by its CAS registry number 112395-77-4, is a versatile organic compound with a unique chemical structure. This compound belongs to the class of phenolic compounds, which are widely recognized for their diverse applications in various industries. The molecule consists of a phenol ring substituted with a hydroxyl group at position 4 and a hydroxymethyl group at position 2, making it a derivative of phenol with distinct chemical and physical properties. Recent advancements in synthetic chemistry have further expanded the potential applications of this compound, particularly in the fields of materials science, pharmaceuticals, and environmental chemistry.

Chemical Structure and Properties

The molecular formula of 2-(2-Hydroxyethyl)-4-Methylphenol is C8H10O3, and its molecular weight is approximately 158.16 g/mol. The compound features a benzene ring with two substituents: a hydroxyl group (-OH) at the para position (position 4) and a hydroxymethyl group (-CH(OH)CH3) at the ortho position (position 2). This arrangement imparts the molecule with both hydrophilic and hydrophobic characteristics, making it suitable for a wide range of chemical reactions and applications.

Recent studies have highlighted the importance of understanding the stereochemistry and conformational flexibility of this compound. Researchers have employed advanced computational methods, such as molecular dynamics simulations, to explore the dynamic behavior of 2-(2-Hydroxyethyl)-4-Methylphenol in different solvents. These studies have provided valuable insights into its solubility, reactivity, and interactions with other molecules, which are critical for optimizing its use in industrial processes.

Applications in Materials Science

The unique properties of 2-(2-Hydroxyethyl)-4-Methylphenol have made it an attractive candidate for use in materials science. One of the most promising applications is in the development of advanced polymers and composites. The compound's ability to form hydrogen bonds and its reactivity towards various coupling agents make it ideal for enhancing the mechanical and thermal properties of polymer matrices.

Recent research has focused on incorporating 2-(2-Hydroxyethyl)-4-Methylphenol into biodegradable polymers for sustainable packaging solutions. Scientists have demonstrated that the incorporation of this compound can significantly improve the barrier properties of biodegradable films, making them suitable for food packaging applications. These findings underscore the potential of this compound in addressing global challenges related to plastic waste and environmental degradation.

Pharmaceutical Applications

In the pharmaceutical industry, 2-(2-Hydroxyethyl)-4-Methylphenol has shown potential as an intermediate in drug synthesis. Its ability to undergo various functional group transformations makes it a valuable building block for constructing complex molecular architectures. Recent studies have explored its use in the synthesis of bioactive compounds with anti-inflammatory, antioxidant, and anticancer properties.

For instance, researchers have successfully synthesized derivatives of 2-(2-Hydroxyethyl)-4-Methylphenol that exhibit potent antioxidant activity. These derivatives have been shown to scavenge free radicals effectively, making them promising candidates for use in nutraceuticals and cosmeceuticals. Furthermore, ongoing clinical trials are investigating the potential of these derivatives as therapeutic agents for chronic diseases associated with oxidative stress.

Environmental Chemistry and Biodegradation

The environmental impact of 2-(2-Hydroxyethyl)-4-Methylphenol has also been a topic of recent research interest. Studies have focused on understanding its biodegradation pathways under various environmental conditions, such as soil contamination and wastewater treatment. Researchers have found that this compound can be efficiently degraded by microbial communities under aerobic conditions, reducing its persistence in the environment.

Moreover, innovative approaches such as enzymatic catalysis have been explored to enhance the rate of biodegradation. Enzymes like laccases and peroxidases have been shown to catalyze the oxidation of 2-(2-Hydroxyethyl)-4-Methylphenol, leading to its complete mineralization into harmless byproducts. These findings hold significant implications for developing eco-friendly strategies for pollution control and remediation.

Synthesis and Manufacturing Processes

The synthesis of CAS No. 112395-77-4, or 2-(2-Hydroxyethyl)-4-Methylphenol, involves several well-established chemical reactions. Traditional methods include nucleophilic aromatic substitution and Friedel-Crafts alkylation, which allow for precise control over the substitution pattern on the phenolic ring. However, recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly routes to this compound.

Catalytic cross-coupling reactions, such as Suzuki-Miyaura coupling, have emerged as powerful tools for constructing complex phenolic derivatives like CAS No. 112395-77-4. These reactions not only improve yield but also reduce waste generation during synthesis. Furthermore, continuous-flow synthesis techniques are being adopted to enhance process scalability and reproducibility.

Safety Considerations and Regulatory Compliance

While CAS No. 11